C.I. Reactive Yellow 25
C.I. Reactive Yellow 25
Brand Name:
Vulcanchem
CAS No.:
12226-52-7
VCID:
VC0076208
InChI:
InChI=1S/C26H17Cl2N7O10S2.3Na/c1-11-8-14(46(40,41)42)4-6-18(11)35-25(37)20(21(34-35)26(38)39)33-32-17-10-13(3-7-19(17)47(43,44)45)29-24(36)12-2-5-15-16(9-12)31-23(28)22(27)30-15;;;/h2-10,20H,1H3,(H,29,36)(H,38,39)(H,40,41,42)(H,43,44,45);;;/q;3*+1/p-3
SMILES:
CC1=C(C=CC(=C1)S(=O)(=O)[O-])N2C(=O)C(C(=N2)C(=O)[O-])N=NC3=C(C=CC(=C3)NC(=O)C4=CC5=C(C=C4)N=C(C(=N5)Cl)Cl)S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C26H14Cl2N7Na3O10S2
Molecular Weight:
788.4 g/mol
C.I. Reactive Yellow 25
CAS No.: 12226-52-7
Main Products
VCID: VC0076208
Molecular Formula: C26H14Cl2N7Na3O10S2
Molecular Weight: 788.4 g/mol
| CAS No. | 12226-52-7 |
|---|---|
| Product Name | C.I. Reactive Yellow 25 |
| Molecular Formula | C26H14Cl2N7Na3O10S2 |
| Molecular Weight | 788.4 g/mol |
| IUPAC Name | trisodium;4-[[5-[(2,3-dichloroquinoxaline-6-carbonyl)amino]-2-sulfonatophenyl]diazenyl]-1-(2-methyl-4-sulfonatophenyl)-5-oxo-4H-pyrazole-3-carboxylate |
| Standard InChI | InChI=1S/C26H17Cl2N7O10S2.3Na/c1-11-8-14(46(40,41)42)4-6-18(11)35-25(37)20(21(34-35)26(38)39)33-32-17-10-13(3-7-19(17)47(43,44)45)29-24(36)12-2-5-15-16(9-12)31-23(28)22(27)30-15;;;/h2-10,20H,1H3,(H,29,36)(H,38,39)(H,40,41,42)(H,43,44,45);;;/q;3*+1/p-3 |
| Standard InChIKey | QVDFDCWLEKWNMS-UHFFFAOYSA-K |
| SMILES | CC1=C(C=CC(=C1)S(=O)(=O)[O-])N2C(=O)C(C(=N2)C(=O)[O-])N=NC3=C(C=CC(=C3)NC(=O)C4=CC5=C(C=C4)N=C(C(=N5)Cl)Cl)S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CC1=C(C=CC(=C1)S(=O)(=O)[O-])N2C(=O)C(C(=N2)C(=O)[O-])N=NC3=C(C=CC(=C3)NC(=O)C4=CC5=C(C=C4)N=C(C(=N5)Cl)Cl)S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| PubChem Compound | 155701 |
| Last Modified | Nov 11 2021 |
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